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Compound of Interest

Compound Name: Sodium Tartrate

CAS No.: 868-18-8

Cat. No.: B105223

Get Quote

Sodium Tartrate Stability Solutions Hub
Executive Summary: The 15.66% Standard
Disodium Tartrate Dihydrate is the "Gold Standard" for Karl Fischer (KF) titration because it

possesses a stoichiometric water content of exactly 15.66% that is remarkably stable under

normal laboratory conditions.[1] However, its stability is not infinite.[2] It is a hydrate, meaning

its water is part of the crystal lattice.

The Core Rule: You are not managing "moisture" in the sense of surface dampness; you are

preserving a crystal structure.

Too Dry (<20% RH): The crystal lattice collapses, releasing water (Efflorescence). Result:

Your standard actually contains less than 15.66% water, leading to over-titration of samples.

Too Wet (>80% RH): The salt absorbs excess surface moisture (Deliquescence/Adsorption).

Result: Your standard contains more than 15.66% water, leading to under-titration.

Module 1: Storage & Handling (Preventative
Protocols)
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FAQ 1: Should I store my Sodium Tartrate standard in a
desiccator?
Verdict:NO. (With caveats). The Mechanism: Unlike silica gel or molecular sieves, Sodium
Tartrate Dihydrate holds water chemically. Storing it in a desiccator with a strong drying agent

(like Phosphorus Pentoxide or fresh Molecular Sieves) creates an environment with near 0%

RH. This extreme gradient can strip the chemically bound water from the tartrate crystal,

lowering its water content below 15.66%. Correct Protocol:

Primary Storage: Keep the manufacturer’s bottle tightly capped. The small air volume inside

a capped bottle equilibrates quickly and protects the crystal.

Ambient Control: Store in a cabinet at 18°C – 25°C with a relative humidity (RH) between

30% – 60%.

The "Working" Aliquot: Do not leave the main bottle open. Pour a small amount into a

secondary vessel for daily use to minimize headspace exchange in the master lot.

FAQ 2: How do I know if my standard has been
compromised?
Visual Check:

Efflorescence (Dried out): The crystals turn opaque, powdery, or "chalky" white on the edges.

Deliquescence (Wet): The crystals clump together or stick to the spatula (caking). Validation

Experiment: If you suspect stability drift, perform a Water Recovery Check using a certified

liquid water standard (e.g., 10.0 mg/g) as the "sample" and your Sodium Tartrate as the

"titrant standardizer." If the recovery of the liquid standard is outside 97-103%, your Tartrate

standard is likely compromised.

Module 2: Karl Fischer Troubleshooting (The
Application)
FAQ 3: Why do I see high drift after adding Sodium
Tartrate?
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Root Cause:Incomplete Solubility. Sodium Tartrate Dihydrate has poor solubility in pure

methanol (approx. 0.15g per 40mL). If the crystals do not dissolve fully, they slowly release

water over time, appearing as "drift" rather than a distinct endpoint. The Fix:

Fine Powder: Ensure the standard is a fine powder, not large chunks.

Solvent Capacity: Do not exceed 0.15g of standard per 40mL of methanol.

Extraction Time: Increase the extraction time (stirring delay) on your titrator to 180–300

seconds before starting the titration analysis.

Solvent Modification: Use a KF solvent specially formulated for solids (often containing

formamide) to improve solubility.

FAQ 4: My titer determination is consistently low.
Root Cause:Surface Moisture (Adsorbed Water). If the lab humidity is high (>70%), the

standard may have adsorbed extra water on the surface of the crystals. The Fix:

Store the bottle in a more controlled environment.

Do not dry it in an oven! Heating >150°C removes the crystal water.

Immediate Action: Discard the top layer of the bottle; the crystals underneath are likely still

stoichiometric.

Module 3: Visualization & Decision Logic
Diagram 1: The Stability Window
This diagram illustrates the "Safe Zone" where the dihydrate structure remains intact.
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Caption: The physicochemical stability of Disodium Tartrate Dihydrate relies on maintaining an

RH equilibrium that prevents both lattice collapse (efflorescence) and surface adsorption.

Diagram 2: KF Standardization Troubleshooting Tree
Follow this logic flow when your standardization fails.
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Caption: Diagnostic workflow for resolving common standardization errors using Sodium
Tartrate.

Module 4: Data Summary & Specifications
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Parameter Specification Impact on Experiment

Chemical Name Disodium Tartrate Dihydrate Primary Standard

Formula Stoichiometry base

Water Content 15.66% (Theoretical)
The reference value for

calculation

Solubility (MeOH) ~0.15g / 40mL Critical: Excess causes drift

Optimal Storage 18-25°C, 30-60% RH Preserves crystal lattice

Drying Temp 150°C
Temperature required to

release bound water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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